Cas no 2172199-45-8 (2-{(tert-butoxy)carbonylamino}-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2172199-45-8
• MF: C₁₅H₁₅FN₂O₄S
• MW: 338.354006052017
• CID: 5867174
• PubChem ID: 165804577
• Update Time: 2025-08-04

2-{(tert-butoxy)carbonylamino}-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid
• 2172199-45-8
• 2-{[(tert-butoxy)carbonyl]amino}-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid
• EN300-1458469

• Inchi： 1S/C15H15FN2O4S/c1-15(2,3)22-14(21)18-13-17-10(12(19)20)11(23-13)8-5-4-6-9(16)7-8/h4-7H,1-3H3,(H,19,20)(H,17,18,21)
• InChI Key： BQJCBRHAGJXYBU-UHFFFAOYSA-N
• SMILES： S1C(=NC(C(=O)O)=C1C1C=CC=C(C=1)F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 338.07365630g/mol
• Monoisotopic Mass: 338.07365630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 117Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid (CAS No. 2172199-45-8)

2-{(tert-butoxy)carbonylamino}-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid (CAS No. 2172199-45-8) is a specialized organic compound that has garnered significant attention in pharmaceutical research and fine chemical synthesis. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of both a tert-butoxycarbonyl (Boc) protecting group and a fluorophenyl moiety makes this molecule particularly valuable in medicinal chemistry and peptide synthesis.

The structural complexity of 2-{(tert-butoxy)carbonylamino}-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid offers unique opportunities for researchers exploring small molecule inhibitors, enzyme modulators, and drug intermediates. Its carboxylic acid functionality allows for further derivatization, making it a versatile building block in organic synthesis. Recent trends in AI-driven drug discovery and computational chemistry have increased the demand for such structurally diverse compounds, as they serve as critical components in virtual screening and lead optimization processes.

From a chemical perspective, the 3-fluorophenyl substituent in this compound contributes to its potential bioavailability and metabolic stability, factors that are crucial in modern drug development. The Boc-protected amino group provides excellent stability during synthetic procedures while allowing for selective deprotection when needed. These features make CAS No. 2172199-45-8 particularly valuable for researchers working on targeted therapeutics and precision medicine approaches.

The synthesis of 2-{(tert-butoxy)carbonylamino}-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid typically involves multi-step organic reactions, including cyclization and protection-deprotection strategies. The compound's purity and characterization are typically confirmed through advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These quality control measures ensure the compound meets the stringent requirements of pharmaceutical research and development.

In the context of current research trends, this compound has shown potential in the development of kinase inhibitors and GPCR modulators, areas that are receiving substantial investment in the biopharmaceutical industry. The incorporation of fluorine atoms in drug molecules, a strategy known as fluorination, has become increasingly popular due to its ability to enhance pharmacological properties. This makes CAS No. 2172199-45-8 particularly relevant to researchers exploring fluorinated pharmaceuticals.

The market for specialized chemical intermediates like 2-{(tert-butoxy)carbonylamino}-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid has grown significantly in recent years, driven by the expansion of contract research organizations (CROs) and drug discovery outsourcing. Pharmaceutical companies are increasingly relying on high-quality building blocks to accelerate their research pipelines, creating sustained demand for well-characterized compounds with CAS numbers like 2172199-45-8.

From a storage and handling perspective, this compound requires standard laboratory conditions typical of most organic intermediates. Proper storage in cool, dry environments and protection from moisture and light helps maintain its stability over extended periods. Researchers working with this material should follow standard laboratory safety protocols, including the use of appropriate personal protective equipment.

The analytical data available for 2-{(tert-butoxy)carbonylamino}-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid typically includes comprehensive spectral information, allowing for precise identification and quality verification. This level of characterization is particularly important for researchers engaged in structure-activity relationship (SAR) studies and medicinal chemistry optimization programs.

Looking toward future applications, this compound's unique structural features position it as a valuable tool in emerging areas such as proteolysis targeting chimeras (PROTACs) and molecular glues. These innovative therapeutic modalities represent some of the most exciting frontiers in drug discovery, creating new opportunities for specialized building blocks like CAS No. 2172199-45-8.

For researchers sourcing this material, it's important to verify the supplier's quality control processes and analytical documentation. Reputable suppliers typically provide certificates of analysis that include detailed information about purity, solubility, and spectroscopic properties. These details are crucial for ensuring experimental reproducibility and successful application in complex synthetic pathways.

In summary, 2-{(tert-butoxy)carbonylamino}-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid (CAS No. 2172199-45-8) represents a sophisticated chemical tool with broad potential in pharmaceutical research and development. Its structural features align with current trends in rational drug design and fragment-based drug discovery, making it a compound of continuing interest to medicinal chemists and pharmaceutical researchers worldwide.